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Compound of Interest

Compound Name:
Methyl 4-amino-5-iodo-2-

methoxybenzoate

Cat. No.: B171511 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical properties of

Methyl 4-amino-5-iodo-2-methoxybenzoate (CAS No. 137832-56-5). This compound is a key

intermediate in the synthesis of various organic molecules, including alkaloids such as clausine

and glycozoline.[1] This document compiles available quantitative data, outlines general

experimental protocols for the determination of key physical properties, and presents a logical

workflow for its characterization. All data is presented in a clear, tabular format for ease of

reference and comparison.

Core Physical Properties
Methyl 4-amino-5-iodo-2-methoxybenzoate is a solid at room temperature.[2] The structural

and basic chemical information for this compound is summarized below.
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Property Value Source(s)

CAS Number 137832-56-5 [1][2][3]

Molecular Formula C₉H₁₀INO₃ [1][3][4]

Molecular Weight 307.09 g/mol [1][3][4]

Physical Form Solid [2]

Appearance White to off-white solid [4]

Boiling Point
413.995°C at 760 mmHg

(Predicted)
[5]

Density 1.748 g/cm³ (Predicted) [5]

Refractive Index 1.622 (Predicted) [5]

Vapour Pressure 0 mmHg at 25°C (Predicted) [5]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Methyl 4-
amino-5-iodo-2-methoxybenzoate are not available in the public domain. However, standard

methodologies for characterizing aromatic esters can be applied.

Determination of Melting Point
A standard method for determining the melting point of a crystalline solid involves the use of a

melting point apparatus.

Methodology:

Sample Preparation: A small, finely powdered sample of Methyl 4-amino-5-iodo-2-
methoxybenzoate is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise measurement
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(e.g., 1-2 °C per minute) around the expected melting point.

Observation: The temperature at which the first liquid appears and the temperature at which

the entire sample becomes liquid are recorded as the melting point range.

Logical Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.

Determination of Solubility
The solubility of Methyl 4-amino-5-iodo-2-methoxybenzoate in various solvents can be

determined qualitatively and quantitatively.

Qualitative Methodology:

Solvent Selection: A range of solvents with varying polarities should be selected (e.g., water,

ethanol, methanol, acetone, diethyl ether, and dichloromethane).

Procedure: A small, measured amount of the compound (e.g., 10 mg) is added to a specific

volume of the solvent (e.g., 1 mL) in a test tube.

Observation: The mixture is agitated, and the solubility is observed at room temperature.

Observations are recorded as soluble, partially soluble, or insoluble.

Quantitative Methodology (Thermodynamic Solubility):

Equilibrium Establishment: An excess amount of the solid compound is added to a known

volume of the solvent in a sealed container.

Agitation: The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.
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Sample Analysis: The saturated solution is filtered to remove any undissolved solid. The

concentration of the dissolved compound in the filtrate is then determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectroscopy.

Workflow for Solubility Determination
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Caption: Workflow for Solubility Determination.

Synthetic and Biological Context
Methyl 4-amino-5-iodo-2-methoxybenzoate serves as a valuable intermediate in organic

synthesis. For instance, it is utilized in the synthesis of certain alkaloids.[1] A related

compound, 2-methoxy-4-acetylamino-5-iodo-benzoic acid methyl ester, is an intermediate in a

patented method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate, highlighting

its role in the construction of more complex molecules.
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At present, there is no publicly available information detailing the involvement of Methyl 4-
amino-5-iodo-2-methoxybenzoate in specific signaling pathways or established experimental

workflows within a biological context.

Conclusion
This technical guide provides the currently available physical property data for Methyl 4-
amino-5-iodo-2-methoxybenzoate, primarily from predictive models. While experimental data

for key properties such as melting point and solubility are not yet published, standard

laboratory protocols have been outlined to facilitate their determination. Further research is

warranted to experimentally validate the predicted properties and to explore the potential

biological activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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